Cas no 16801-04-0 (2H-Pyran-5-carboxylicacid, 6-(3-chlorophenyl)-4-hydroxy-2-oxo-)

• Product name: 2H-Pyran-5-carboxylicacid, 6-(3-chlorophenyl)-4-hydroxy-2-oxo-
• CAS No: 16801-04-0
• MF: C₁₂H₇ClO₅
• MW: 266.633982896805
• CID: 212389
• PubChem ID: 54697433

2H-Pyran-5-carboxylicacid, 6-(3-chlorophenyl)-4-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylicacid, 6-(3-chlorophenyl)-4-hydroxy-2-oxo-
• 5-Carboxy-6-(3-chlorphenyl)-4-hydroxy-2-pyron
• 1,3-Dioxane-5-carboxylic acid, 5-ethyl-
• 5-Carboxy-5-ethyl-1,3-dioxan
• 5-Carboxy-5-methyl-1,3-dioxan
• 5-Carboxy-6-(2-chlorphenyl)-4-hydroxy-2-pyron
• AG-E-82297
• AGN-PC-008D41
• CTK4F7535
• SureCN5599762
• NSC-133799
• 6-(3-Chlorophenyl)-4-hydroxy-2-oxo-2H-pyran-5-carboxylic acid
• NSC133799
• DTXSID60937424
• 16801-04-0

• Inchi： InChI=1S/C12H7ClO5/c13-7-3-1-2-6(4-7)11-10(12(16)17)8(14)5-9(15)18-11/h1-5,15H,(H,16,17)
• InChI Key： MUADJWHKYWFJOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C2OC(O)=CC(=O)C=2C(=O)O)C=1

Computed Properties

• Exact Mass: 265.99800
• Monoisotopic Mass: 265.9982010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 87.74000
• LogP: 2.36400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives